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Compound of Interest

Compound Name: Einecs 245-498-2

Cat. No.: B1593592 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling and disposal of chemical substances are paramount. This document provides

a detailed procedural guide for the proper disposal of Einecs 245-498-2, identified as

Hydrogen 1-(3-sulphonatopropyl)-2-(2-((1-(3-sulphonatopropyl)naphtho(1,2-d)thiazolin-2-

ylidene)methyl)but-1-enyl)naphtho[1,2-d]thiazolium, compound with triethylamine. The following

procedures are based on the Material Safety Data Sheet (MSDS) for a closely related

compound, 1-(3-Sulfopropyl)-2-(2-{[1-(3-sulfopropyl)naphtho[1,2-d]thiazol-2(1H)-

ylidene]methyl}-1-butenyl)naphtho[1,2-d]thiazoliumhydroxide inner salt, triethylammonium salt,

and should be followed to ensure safety and environmental compliance.[1]

Immediate Safety and Hazard Information
This substance is considered hazardous and is irritating to the eyes, respiratory system, and

skin.[1] It is a combustible solid that burns but does not easily propagate a flame.[1] Dust from

this material may form an explosive mixture with air, and any ignition source could cause a fire

or explosion.[1]

Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side-shields.

Hand Protection: Chemical-resistant gloves.
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Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[1]

Skin and Body Protection: Protective clothing to prevent skin contact.[1]

In Case of Exposure:

Eyes: Immediately flush with fresh running water for at least 15 minutes, keeping eyelids

open.[1]

Skin: Remove all contaminated clothing and flush skin and hair with running water and soap.

[1]

Inhalation: Remove from the contaminated area and lay the patient down to rest.[1]

Ingestion: Immediately give a glass of water. First aid is not generally required, but if in

doubt, contact a Poisons Information Center or a doctor.[1]

Quantitative Safety Data Summary
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Hazard Rating Value Notes

NFPA Rating

Health Hazard 2 (Moderate)

Can cause temporary

incapacitation or residual

injury.[1]

Flammability 1 (Low)
Requires preheating before

ignition can occur.[1]

Instability 0 (Minimal)
Normally stable, even under

fire conditions.[1]

CHEMWATCH Hazard Ratings

Flammability 1 (Low)

Toxicity 0 (Min/Nil)

Body Contact 2 (Moderate)

Reactivity 1 (Low)

Chronic Hazard 2 (Moderate)

Detailed Disposal Protocol
All waste disposal must be conducted in accordance with local, state, and federal regulations.

[1]

Step 1: Waste Collection

Collect waste material in suitable, closed containers clearly labeled with the chemical name

and associated hazards.

Sweep up spilled solids, avoiding dust generation.[1]

Do not allow wash water from cleaning equipment to enter drains. Collect all wash water for

treatment before disposal.[1]

Step 2: Waste Storage
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Store waste in a cool, dry, and well-ventilated area away from incompatible materials such as

oxidizing agents (e.g., nitrates, chlorine bleaches).[1]

Empty containers may contain residual dust and should be handled with the same

precautions as the full product. Do not cut, drill, grind, or weld such containers.[1]

Step 3: Disposal Method

Recycling is the preferred method of disposal wherever possible. Consult the manufacturer

for recycling options.[1]

If recycling is not feasible, the waste must be disposed of through a licensed waste

management facility.[1]

Contact your local Waste Management Authority for guidance if a suitable treatment or

disposal facility cannot be identified.[1]

Experimental Workflow for Disposal
Caption: Disposal workflow for Einecs 245-498-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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